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Compound of Interest

Compound Name: Ethyl 2,3-dihydroxybenzoate

Cat. No.: B1303491

An In-Depth Technical Guide to Ethyl 2,3-dihydroxybenzoate

For researchers, scientists, and professionals engaged in drug development, a thorough
understanding of chemical compounds is paramount. This guide provides a detailed overview
of Ethyl 2,3-dihydroxybenzoate, covering its fundamental molecular properties and outlining
key experimental protocols for its synthesis and analysis.

Core Molecular Data

Ethyl 2,3-dihydroxybenzoate is an organic compound with the chemical formula COH1004.[1]
[2][3][4] Its molecular weight is approximately 182.17 g/mol .[1][2][3] The compound is also
known by other names such as 3-(Ethoxycarbonyl)catechol.[3]

A summary of its key molecular and physical properties is presented in the table below.
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Property Value Source
PubChem|[2],
Molecular Formula C9H1004 001CHEMICAL[1], Santa Cruz

Biotechnology][3]

PubChem][2],
Molecular Weight 182.17 g/mol 001CHEMICAL[1], Santa Cruz
Biotechnology|[3]

Alternate Name 3-(Ethoxycarbonyl)catechol Santa Cruz Biotechnology[3]

001CHEMICALI1],

CAS Number 3943-73-5 PubChem[2], Santa Cruz
Biotechnology][3]
Physical Form Solid Sigma-Aldrich[5]
Purity 98% Sigma-Aldrich[5]
Inert atmosphere, room Sigma-Aldrich[5], BLD

Storage Temperature
temperature Pharm[4]

Experimental Protocols
Synthesis of Ethyl 2,3-dihydroxybenzoate

The synthesis of Ethyl 2,3-dihydroxybenzoate can be achieved through the esterification of
2,3-dihydroxybenzoic acid with ethanol. This reaction is typically catalyzed by a strong acid.
While a specific protocol for this exact isomer is not readily available in the provided search
results, a general procedure can be adapted from the synthesis of similar compounds like ethyl
3,5-dihydroxybenzoate and ethyl p-hydroxybenzoate.[6][7]

Materials:
¢ 2,3-dihydroxybenzoic acid
o Absolute ethanol

o Concentrated sulfuric acid (or a solid acid catalyst like modified metal oxide)[6]
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e Sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

o Diethyl ether or other suitable extraction solvent

Procedure:

 Dissolve 2,3-dihydroxybenzoic acid in an excess of absolute ethanol in a round-bottom flask.
o Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

e The reaction mixture is then heated under reflux for several hours to drive the esterification
to completion.[7]

» After cooling, the excess ethanol is removed by rotary evaporation.

e The residue is then taken up in water and extracted with an organic solvent such as diethyl
ether.

e The organic layer is washed with a sodium bicarbonate solution to neutralize any remaining
acid, followed by washing with water.

e The organic phase is dried over an anhydrous drying agent like magnesium sulfate.

e The solvent is evaporated to yield the crude Ethyl 2,3-dihydroxybenzoate, which can be
further purified by recrystallization or chromatography.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of
Ethyl 2,3-dihydroxybenzoate and its related compounds. The separation of dihydroxybenzoic
acid isomers can be challenging due to their similar structures.[8] A mixed-mode
chromatography approach, combining reversed-phase and ion-exchange mechanisms, can
provide effective separation.[8]

Instrumentation and Conditions (based on analysis of 2,3-dihydroxybenzoic acid):[9]
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e Column: A mixed-mode, reversed-phase anion- and cation-exchange column can be
effective for separating isomers.[8]

» Mobile Phase: A common mobile phase for related compounds consists of a mixture of an
organic solvent (like acetonitrile or methanol) and an acidic aqueous buffer (e.g., 1%
agueous formic acid or acetic acid).[9] The exact ratio and pH would need to be optimized for
Ethyl 2,3-dihydroxybenzoate.

o Detection: UV detection is a standard method, with the wavelength set to an absorbance
maximum for the compound (e.g., around 255 nm or 280 nm).[8][9]

o Sample Preparation: Samples would be dissolved in a suitable solvent, filtered, and then
injected into the HPLC system.

Visualized Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of
Ethyl 2,3-dihydroxybenzoate.
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Caption: A generalized workflow for the synthesis and purification of Ethyl 2,3-
dihydroxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
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